![molecular formula C12H12N2O3 B6352486 N-[1-(Furan-2-yl)ethyl]-2-nitroaniline CAS No. 1155989-78-8](/img/structure/B6352486.png)
N-[1-(Furan-2-yl)ethyl]-2-nitroaniline
Overview
Description
N-[1-(Furan-2-yl)ethyl]-2-nitroaniline (NFE2NA) is an organic compound belonging to the nitroaniline class of compounds. It is a white solid at room temperature and is soluble in water and other organic solvents. NFE2NA is used in a variety of applications, including as an intermediate in organic synthesis, as a corrosion inhibitor, and as a reagent in research and development studies. In addition, it has been used in laboratory and industrial experiments to study the mechanism of action of certain compounds and their biochemical and physiological effects. The purpose of
Scientific Research Applications
Antimicrobial and Antioxidant Activity
N-[1-(Furan-2-yl)ethyl]-2-nitroaniline and its derivatives have been explored for their antimicrobial and antioxidant properties. For instance, a study synthesized various Schiff bases and azetidione derivatives from similar compounds, which showed significant antimicrobial and antioxidant activities (Devi, Ramaiah, Roopa, & Vaidya, 2010).
Synthesis of Organic Compounds
This compound is also pivotal in the synthesis of organic compounds with potential biological activities. A research paper describes the synthesis of geminally activated nitro dienes, which include 4-(furan-2-yl)- and 4-(thiophen-2-yl)-1-nitrobuta-1,3-dienes, using nitro-substituted CH acids (Baichurin et al., 2019).
Building Blocks for β-Peptides
Ethyl (E)-3-nitroacrylate and furan, related to this compound, provide a versatile template for the synthesis of hydroxylated derivatives of 2-aminocyclohexanecarboxylic acid (ACHC), useful for β-peptides (Masesane & Steel, 2004).
Crystal Structure Analysis
The crystal structures of certain benzo-furan derivatives, related to this compound, have been analyzed due to their anti-tumoral activity, offering insights into the molecular arrangement and hydrogen-bonding patterns (Diana et al., 2019).
Spectral Study of Furan Ring Containing Organic Ligands
Furan ring-containing organic ligands, including those similar to this compound, have been synthesized and characterized, with a focus on their chelating properties and antimicrobial activity (Patel, 2020).
Antibacterial Activities
Naphthofuran derivatives, closely related to this compound, have demonstrated significant antibacterial activities against both Gram-positive and Gram-negative bacteria, highlighting their potential in medical applications (Nagarsha et al., 2022).
properties
IUPAC Name |
N-[1-(furan-2-yl)ethyl]-2-nitroaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-9(12-7-4-8-17-12)13-10-5-2-3-6-11(10)14(15)16/h2-9,13H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUILFANWKMNASD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CO1)NC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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